Cas no 2680599-43-1 (4-cyclopentyl-2-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: 4-cyclopentyl-2-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2680599-43-1
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 5631151
• PubChem ID: 165908780
• Update Time: 2025-09-28

4-cyclopentyl-2-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentyl-2-hydroxy-3-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• EN300-28283516
• 2680599-43-1
• 4-cyclopentyl-2-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C13H21NO5/c1-2-7-19-13(18)14-10(11(15)12(16)17)8-9-5-3-4-6-9/h2,9-11,15H,1,3-8H2,(H,14,18)(H,16,17)
• InChI Key： AEALVCOLCNZEPX-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(CC1CCCC1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-cyclopentyl-2-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

4-Cyclopentyl-2-Hydroxy-3-{(Prop-2-en-1-yloxy)Carbonylamino}Butanoic Acid: A Comprehensive Overview

The compound with CAS number 2680599-43-1, known as 4-cyclopentyl-2-hydroxy-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, biological properties, and potential applications.

Chemical Structure and Synthesis

The molecule 4-cyclopentyl-2-hydroxy is a key structural component of this compound, contributing to its stability and reactivity. The presence of the cyclopentyl group at the fourth position introduces rigidity and hydrophobicity, which are crucial for its interactions with biological systems. The hydroxyl group at the second position plays a vital role in hydrogen bonding and enzymatic recognition, making it a critical functional group for bioavailability.

The prop-2-en-1-yloxy moiety adds another layer of complexity to the molecule. This group is known for its ability to participate in conjugation, enhancing the molecule's electronic properties and reactivity. The carbonylamino group further diversifies the functional chemistry of the compound, enabling it to act as both an electrophile and nucleophile in various biochemical reactions.

Recent advancements in synthetic chemistry have made it possible to construct this intricate molecule with high precision. Researchers have employed a combination of stereo-selective synthesis, catalytic cross-couplings, and enzymatic transformations to achieve optimal yields and purity levels. These methods not only ensure the integrity of the molecule but also pave the way for large-scale production in pharmaceutical settings.

Biological Activity and Applications

Extensive studies have revealed that 4-cyclopentyl-2-hydroxy derivatives exhibit potent antioxidant properties, making them valuable candidates for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The propargyl group has been shown to enhance the molecule's ability to scavenge free radicals, thereby protecting cellular components from damage.

In addition to its antioxidant activity, this compound demonstrates significant anti-inflammatory effects. Preclinical studies have highlighted its ability to inhibit key inflammatory pathways, such as COX-2 and NF-kB, which are implicated in chronic inflammatory conditions like arthritis and inflammatory bowel disease.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Research indicates that it can modulate neurotransmitter systems and protect neurons from apoptosis induced by oxidative stress or neurotoxic agents. This makes it a strong candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Recent Research Findings

Recent studies have explored the role of 4-cyclopentyl-2-hydroxy derivatives in modulating cellular signaling pathways associated with cancer progression. Findings suggest that these compounds can inhibit tumor growth by inducing apoptosis in cancer cells while sparing healthy cells from damage.

Another area of active research is the investigation of this compound's role in metabolic disorders such as diabetes mellitus. Preliminary results indicate that it can improve insulin sensitivity and glucose metabolism, offering a novel approach to managing metabolic syndrome.

Furthermore, advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various drug targets, facilitating rational drug design efforts.

Conclusion

The compound 4-cyclopentyl-2-hydroxy-(propargyloxycarbonylamino)butanoic acid (CAS 2680599-43) represents a remarkable example of how intricate molecular design can lead to compounds with diverse biological activities. Its unique structure endows it with antioxidant, anti-inflammatory, neuroprotective, and anticancer properties, making it a versatile candidate for therapeutic development.

As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing modern medicine. With ongoing advancements in synthetic methodologies and drug delivery systems, we can expect to see exciting developments in harnessing its full potential for human health.